Cas no 588674-76-4 (5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(5-Ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a thiol group and a 5-ethylthienyl moiety. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The thiol group enhances its ability to form stable metal complexes or participate in thiol-ene reactions, while the ethylthienyl substituent may contribute to electronic or steric effects in molecular design. Its well-defined heterocyclic framework makes it a valuable intermediate for developing biologically active compounds, particularly in medicinal chemistry for targeted drug discovery. The compound's purity and stability are critical for reproducible synthetic outcomes.

5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol structure

588674-76-4 structure

Product Name:5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

CAS No:588674-76-4

MF:C₉H₁₁N₃S₂

MW:225.333738565445

MDL:MFCD03423419

CID:869601

Update Time:2026-04-29

5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(5-Ethylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-(5-Ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-(5-ethylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- AC1NEVJ8
- ALBB-003166
- BBL016788
- CTK6D3030
- MolPort-001-574-641
- STK434593
- 5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD03423419
- Inchi： InChI=1S/C9H11N3S2/c1-3-7-4-6(5-14-7)8-10-11-9(13)12(8)2/h4-5H,3H2,1-2H3,(H,11,13)
- InChI Key： JNRWERUYDGXLLT-UHFFFAOYSA-N
- SMILES： CCC1=CC(=CS1)C2=NN=C(N2C)S

Computed Properties

Exact Mass: 225.03963
Monoisotopic Mass: 225.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88A^2

Experimental Properties

Density: 1.38
Boiling Point: 312.3°C at 760 mmHg
Flash Point: 142.7°C
Refractive Index: 1.715
PSA: 27.63

5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB214389-1 g	5-(5-Ethyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	588674-76-4		1 g	€230.10	2023-07-20
abcr	AB214389-5 g	5-(5-Ethyl-3-thienyl)-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	588674-76-4		5 g	€749.60	2023-07-20
Chemenu	CM114558-1g	5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	588674-76-4	95%	1g	$***	2023-05-30
TRC	B442160-50mg	5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	588674-76-4		50mg	$ 50.00	2022-06-07
TRC	B442160-100mg	5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	588674-76-4		100mg	$ 70.00	2022-06-07
TRC	B442160-500mg	5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol	588674-76-4		500mg	$ 275.00	2022-06-07
eNovation Chemicals LLC	Y1254273-1g	3H-1,2,4-Triazole-3-thione,5-(5-ethyl-3-thienyl)-2,4-dihydro-4-methyl-(9CI)	588674-76-4	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1254273-5g	3H-1,2,4-Triazole-3-thione,5-(5-ethyl-3-thienyl)-2,4-dihydro-4-methyl-(9CI)	588674-76-4	95%	5g	$650	2024-06-06
eNovation Chemicals LLC	Y1254273-1g	3H-1,2,4-Triazole-3-thione,5-(5-ethyl-3-thienyl)-2,4-dihydro-4-methyl-(9CI)	588674-76-4	95%	1g	$185	2025-02-20
eNovation Chemicals LLC	Y1254273-5g	3H-1,2,4-Triazole-3-thione,5-(5-ethyl-3-thienyl)-2,4-dihydro-4-methyl-(9CI)	588674-76-4	95%	5g	$650	2025-02-20

5-(5-ethylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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